Cas no 1803653-88-4 (2-Cyano-3-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 2-Cyano-3-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
• CAS No: 1803653-88-4
• MF: C₈H₂F₆N₂O₂
• MW: 272.104102611542
• CID: 4799005
• Update Time: 2025-06-11

2-Cyano-3-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F6N2O2/c9-7(10,11)6-5(18-8(12,13)14)1-4(17)3(2-15)16-6/h1,17H
• InChI Key： NSYXLEMUGLNMTF-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(C#N)N=1)O)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 346
• XLogP3: 3.2
• Topological Polar Surface Area: 66.1

Additional information on 2-Cyano-3-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

Comprehensive Analysis of 2-Cyano-3-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1803653-88-4)

The compound 2-Cyano-3-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1803653-88-4) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. Its unique structural features, including the cyano and hydroxy functional groups, combined with trifluoromethoxy and trifluoromethyl substituents, make it a versatile intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. The presence of trifluoromethyl groups in 2-Cyano-3-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine is a key factor driving its adoption in medicinal chemistry. Fluorinated compounds are often explored for their potential in treating diseases such as cancer, inflammation, and central nervous system disorders, aligning with current trends in precision medicine and targeted therapies.

From a synthetic perspective, CAS No. 1803653-88-4 is valued for its reactivity in nucleophilic substitution and condensation reactions. Its cyano group can serve as a precursor for carboxylic acids, amides, or heterocycles, while the hydroxy group offers opportunities for etherification or esterification. These properties make it a valuable building block for constructing complex molecular architectures, a topic frequently searched by chemists in academic and industrial settings.

Environmental and sustainability considerations are also shaping the discourse around fluorinated compounds. As regulatory bodies emphasize greener chemistry practices, researchers are investigating the ecological impact of trifluoromethoxy and trifluoromethyl substituents. This compound’s potential for biodegradation and its role in reducing hazardous waste generation are areas of active exploration, resonating with the growing interest in sustainable chemical synthesis.

In agrochemical applications, 2-Cyano-3-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine is studied for its herbicidal and pesticidal properties. The trifluoromethoxy group is known to enhance the bioactivity of agrochemicals, making this compound a candidate for developing next-generation crop protection agents. With the global push for food security and reduced pesticide resistance, such innovations are highly relevant to current agricultural challenges.

Analytical techniques for characterizing CAS No. 1803653-88-4, such as NMR spectroscopy, mass spectrometry, and HPLC, are frequently discussed in scientific literature. These methods ensure the compound’s purity and stability, which are critical for reproducible research outcomes. The integration of computational modeling and machine learning in predicting its physicochemical properties is another emerging trend, reflecting the intersection of chemistry and artificial intelligence.

In summary, 2-Cyano-3-hydroxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine represents a multifaceted compound with broad applications in drug development, agrochemicals, and materials science. Its structural uniqueness and functional diversity position it as a subject of ongoing research, addressing both scientific and societal needs. As the chemical industry evolves, this compound is likely to play a pivotal role in advancing sustainable and innovative solutions.